Cas no 1219798-46-5 (4-Nitrobenzonitrile-d4)

• Product Name: 4-Nitrobenzonitrile-d4
• CAS No: 1219798-46-5
• MF: C₇H₄N₂O₂
• MW: 152.143507957458
• CID: 1065958
• Update Time: 2025-06-27

4-Nitrobenzonitrile-d4 Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzonitrile-d4
• D99737

• Inchi： 1S/C7H4N2O2/c8-5-6-1-3-7(4-2-6)9(10)11/h1-4H/i1D,2D,3D,4D
• InChI Key： NKJIFDNZPGLLSH-RHQRLBAQSA-N
• SMILES： [O-][N+](C1C([2H])=C([2H])C(C#N)=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 152.052384358 g/mol
• Monoisotopic Mass: 152.052384358 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6
• Molecular Weight: 152.14

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Nitrobenzonitrile-d4

Comprehensive Guide to 4-Nitrobenzonitrile-d4 (CAS No. 1219798-46-5): Properties, Applications, and Industry Insights

4-Nitrobenzonitrile-d4 (CAS No. 1219798-46-5) is a deuterated analog of 4-nitrobenzonitrile, a compound widely used in pharmaceutical research, agrochemical development, and analytical chemistry. The incorporation of deuterium atoms (d4) enhances its utility in isotope labeling, mass spectrometry, and NMR spectroscopy, making it a critical tool for metabolic studies and drug discovery. This article explores its chemical properties, synthetic pathways, and cutting-edge applications while addressing trending topics like sustainable chemistry and precision medicine.

The molecular structure of 4-Nitrobenzonitrile-d4 features a nitrile group (-C≡N) and a nitro group (-NO₂) attached to a benzene ring, with four hydrogen atoms replaced by deuterium. This modification significantly reduces background interference in spectroscopic analyses, a key advantage for researchers investigating reaction mechanisms or molecular interactions. Recent studies highlight its role in proteomics and kinetic isotope effect (KIE) experiments, aligning with the growing demand for high-resolution analytical techniques.

In the pharmaceutical industry, deuterated compounds like 4-Nitrobenzonitrile-d4 are gaining traction due to their potential to improve drug stability and bioavailability. The "deuterium switch" strategy—replacing hydrogen with deuterium—has been explored in FDA-approved drugs, sparking interest in this compound for next-generation therapeutics. Its application in LC-MS (liquid chromatography-mass spectrometry) workflows also addresses the need for accurate quantification in complex biological matrices.

From an environmental perspective, the synthesis of 4-Nitrobenzonitrile-d4 aligns with green chemistry principles. Researchers are optimizing catalytic methods to reduce waste and energy consumption, responding to industry demands for eco-friendly reagents. This focus on sustainability resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Frequently asked questions about 4-Nitrobenzonitrile-d4 include its storage conditions (recommended: -20°C under inert gas), solubility (compatible with common organic solvents like DMSO and methanol), and purity standards (typically ≥98% by HPLC). Analytical chemists often search for deuterium incorporation rates (≥99.5% in high-grade batches) and MS/MS fragmentation patterns, which are crucial for method validation.

Emerging trends in personalized medicine and AI-driven drug design further elevate the relevance of isotopically labeled compounds. For instance, 4-Nitrobenzonitrile-d4 serves as a building block in tracer studies for oncology research, where understanding drug metabolism is paramount. Its compatibility with high-throughput screening platforms also supports the pharmaceutical industry's shift toward automated workflows.

In summary, 4-Nitrobenzonitrile-d4 (CAS No. 1219798-46-5) bridges fundamental research and industrial innovation. Its versatility in isotope dilution analysis, coupled with advancements in deuterium chemistry, positions it as a cornerstone for future scientific breakthroughs. As laboratories prioritize reproducibility and data integrity, this compound will remain indispensable in both academic and commercial settings.